Cas no 1125-32-2 (1H-Pyrrole-2,3-dicarboxylic acid)

• Product Name: 1H-Pyrrole-2,3-dicarboxylic acid
• CAS No: 1125-32-2
• MF: C₆H₅NO₄
• MW: 155.108201742172
• MDL: MFCD09991931
• CID: 214572
• PubChem ID: 150884
• Update Time: 2025-04-19

1H-Pyrrole-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3-dicarboxylic acid
• Pyrrol-2,3-dicarbonsaeure
• pyrrol-2,3-di-carboxylic acid
• Pyrrol-dicarbonsaeure-2,3
• Pyrrole-2,3-dicarboxylic acid
• Pyrrole-2,3-dicarboxylicacid (6CI,7CI,8CI)
• 1H-Pyrrole-2,3-dicarboxylicacid
• AK406071

• MDL： MFCD09991931
• Inchi： 1S/C6H5NO4/c8-5(9)3-1-2-7-4(3)6(10)11/h1-2,7H,(H,8,9)(H,10,11)
• InChI Key： OEUSNWDYXDEXDR-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)C=CN1)=O

Computed Properties

• Exact Mass: 155.02200
• Monoisotopic Mass: 155.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.1
• Topological Polar Surface Area: 90.4

Experimental Properties

• Density: 1.671
• Boiling Point: 480.7°Cat760mmHg
• Flash Point: 244.5°C
• Refractive Index: 1.666
• PSA: 90.39000
• LogP: 0.41110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole 2-carboxylic acids